Cas no 946681-41-0 (4-(3-methylbutoxy)piperidine)

4-(3-methylbutoxy)piperidine structure
4-(3-methylbutoxy)piperidine structure
Product Name:4-(3-methylbutoxy)piperidine
CAS No:946681-41-0
MF:C10H21NO
MW:171.279843091965
CID:4666816
Update Time:2022-07-26

4-(3-methylbutoxy)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-methylbutoxy)piperidine
    • Piperidine, 4-(3-methylbutoxy)-
    • Inchi: 1S/C10H21NO/c1-9(2)5-8-12-10-3-6-11-7-4-10/h9-11H,3-8H2,1-2H3
    • InChI Key: HDGNPCZXESPYLE-UHFFFAOYSA-N
    • SMILES: N1CCC(OCCC(C)C)CC1

Computed Properties

  • Exact Mass: 171.162
  • Monoisotopic Mass: 171.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3A^2

4-(3-methylbutoxy)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 160.00 2022-06-04
TRC
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$ 230.00 2022-06-04
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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